Cas no 209959-33-1 (tert-butyl N-(5-bromopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate)

• Product Name: tert-butyl N-(5-bromopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate
• CAS No: 209959-33-1
• MF: C₁₄H₂₀BrN₃O₄
• MW: 374.230302810669
• MDL: MFCD08275685
• CID: 253213
• PubChem ID: 11977091
• Update Time: 2025-07-18

tert-butyl N-(5-bromopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2-[Bis(tert-Butoxycarbonyl)amino]-5-bromopyrimidine
• 2-(N,N-BisBOC-Amino)-5-bromopyrimidine
• Imidodicarbonicacid, 2-(5-bromo-2-pyrimidinyl)-, 1,3-bis(1,1-dimethylethyl) ester
• tert-Butyl N-(5-bromopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate
• tert-butyl N-(5-bromopyrimidin-2-yl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
• 2-[N,N-bis(tert-butoxycarbonyl)amino)-5-bromopyrimidin
• 2-[N,N-bis(tert-butoxycarbonyl)amino]-5-bromopyrimidin
• C14H20BrN3O4
• GDKYABNFMXOTAN-UHFFFAOYSA-N
• FCH2817135
• SB18486
• OR6001
• CS-0048062
• SS-4436
• 209959-33-1
• N,N-BIS-BOC-2-AMINO-5-BROMOPYRIMIDINE
• n,n-di-t-butoxycarbonyl-5-bromopyrimidin-2-amine
• SY097411
• DTXSID90475066
• AKOS015836762
• MFCD08275685
• tert-Butyl N-(5-bromopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate, AldrichCPR
• tert-butyl N-(5-bromopyrimidin-2-yl)-N-tert-butoxycarbonyl-carbamate;2-[Bis(tert-Butoxycarbonyl)amino]-5-bromopyrimidine
• FT-0655778
• SCHEMBL2378220
• A815066
• 5-Bromo-N,N-di-Boc-pyrimidin-2-amine
• tert-butyl N-(5-bromopyrimidin-2-yl)-N-[(tert- butoxy)carbonyl]carbamate
• Di-tert-butyl (5-bromopyrimidin-2-yl)-2-imidodicarbonate
• Imidodicarbonic acid 2-(5-bromo-2-pyrimidinyl)-1,3-bis(1,1-dimethylethyl) ester
• tert-butyl N-(5-bromopyrimidin-2-yl)-N-(tert-butoxycarbonyl)carbamate
• DB-001679
• tert-butyl N-(5-bromopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate

• MDL： MFCD08275685
• Inchi： 1S/C14H20BrN3O4/c1-13(2,3)21-11(19)18(12(20)22-14(4,5)6)10-16-7-9(15)8-17-10/h7-8H,1-6H3
• InChI Key： GDKYABNFMXOTAN-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 373.06400
• Monoisotopic Mass: 373.06372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6
• XLogP3: 3.1

Experimental Properties

• Density: 1.390
• PSA: 81.62000
• LogP: 3.91570

tert-butyl N-(5-bromopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on tert-butyl N-(5-bromopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate

Introduction to Tert-butyl N-(5-bromopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate (CAS No. 209959-33-1)

Tert-butyl N-(5-bromopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate, with the CAS number 209959-33-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates and features a bromopyrimidine moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of tert-butyl N-(5-bromopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate incorporates a tert-butyl group and a tert-butoxy carbonyl moiety, which are well-known for their stability and reactivity in organic synthesis. The presence of a bromine atom on the pyrimidine ring enhances its utility as a substrate for further functionalization, enabling the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrimidine derivatives. Pyrimidines are fundamental heterocyclic compounds that serve as the backbone for many nucleoside analogs used in antiviral and anticancer treatments. The incorporation of substituents such as bromine and carbamates into these molecules can significantly alter their pharmacological properties, leading to enhanced binding affinity and improved biological activity.

One of the most compelling aspects of tert-butyl N-(5-bromopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies that minimize side effects while maximizing therapeutic efficacy.

Recent studies have demonstrated the efficacy of bromopyrimidine-based compounds in inhibiting tyrosine kinases, which are overexpressed in many cancerous cells. The bromine atom in these compounds can participate in various chemical reactions, allowing for the facile introduction of additional functional groups that enhance their binding to kinase active sites. This flexibility makes tert-butyl N-(5-bromopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate a particularly useful building block for drug discovery efforts.

The tert-butyl group and tert-butoxy carbonyl moiety in the compound contribute to its stability under various reaction conditions, making it a robust intermediate for multi-step synthetic routes. This stability is crucial for ensuring high yields and purity in pharmaceutical manufacturing processes. Additionally, the carbamate functionality provides a site for further derivatization, allowing researchers to fine-tune the properties of their target molecules.

In addition to its applications in oncology, tert-butyl N-(5-bromopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate has shown promise in other therapeutic areas, including antiviral and anti-inflammatory research. The ability to modify pyrimidine derivatives opens up numerous possibilities for designing molecules with specific biological activities. For instance, researchers have explored the use of bromopyrimidine-based compounds as inhibitors of viral polymerases, which are essential for viral replication.

The synthesis of tert-butyl N-(5-bromopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate involves several key steps that highlight its complexity and utility. The initial step typically involves the bromination of a pyrimidine precursor, followed by the introduction of the carbamate group via reaction with diethyl carbonate or similar reagents. The tert-butyl protecting group is then installed to prevent unwanted side reactions during subsequent synthetic steps.

The final product is characterized by spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These analytical methods ensure that the compound meets the stringent purity requirements necessary for pharmaceutical applications. Furthermore, computational studies are often employed to predict the biological activity of tert-butyl N-(5-bromopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate, providing insights into its potential interactions with biological targets.

The growing interest in pyrimidine derivatives as pharmacophores underscores their importance in modern drug discovery. As research continues to uncover new therapeutic applications, compounds like tert-butyl N-(5-bromopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate will remain at the forefront of innovation. Their versatility and reactivity make them indispensable tools for chemists and biologists working to develop next-generation pharmaceuticals.

In conclusion, tert-butyl N-(5-bromopyrimidin-2-yl)-N-[(tert-butoxy)carbonyl]carbamate (CAS No. 209959-33-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As advancements in synthetic chemistry continue to evolve, compounds like this will play an increasingly important role in developing innovative treatments for human health.